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Compound of Interest

Compound Name: Vinyldifluoroborane

Cat. No.: B15289953 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of potassium

vinyltrifluoroborate as a stable, efficient, and versatile vinylating agent in organic synthesis.

While the user initially inquired about vinyldifluoroborane, potassium vinyltrifluoroborate is a

more commonly used, air- and moisture-stable crystalline solid that serves as an excellent

precursor for in situ generation of the corresponding difluoroborane or for direct use in cross-

coupling reactions.[1][2] Its ease of handling and broad functional group tolerance make it a

valuable reagent in academic and industrial research, particularly in the synthesis of complex

molecules for drug discovery and materials science.

Overview and Advantages
Potassium vinyltrifluoroborate is a popular reagent for the introduction of a vinyl group onto

aryl, heteroaryl, and other organic scaffolds. Its primary application is in the palladium-

catalyzed Suzuki-Miyaura cross-coupling reaction.[3][4][5][6]

Key Advantages:

Stability: Air- and moisture-stable solid, allowing for easy storage and handling.[1][2]

Safety: Less toxic compared to alternative vinylating agents like vinyltributyltin.[3]
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Versatility: Compatible with a wide range of functional groups and can be used with various

aryl and heteroaryl electrophiles including chlorides, bromides, iodides, and triflates.[4]

Atom Economy: Offers better atom economy compared to reagents like vinyl boronate esters

which require expensive diols.[3]

Synthesis of Potassium Vinyltrifluoroborate
Potassium vinyltrifluoroborate can be synthesized in good yields on a large scale. The general

method involves the reaction of a vinyl Grignard reagent with a trialkyl borate, followed by

treatment with potassium hydrogen fluoride (KHF₂).[3][4]

Experimental Protocol: Synthesis of Potassium
Vinyltrifluoroborate

Reaction Setup: A dry, three-necked round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and a nitrogen inlet is charged with trimethyl borate dissolved in an

anhydrous solvent such as tetrahydrofuran (THF).

Grignard Addition: The solution is cooled to a low temperature (e.g., -78 °C), and

vinylmagnesium bromide is added dropwise via the dropping funnel while maintaining the

temperature.

Quenching and Fluorination: After the addition is complete, the reaction is allowed to warm to

room temperature. The reaction mixture is then treated with an aqueous solution of

potassium hydrogen fluoride (KHF₂).

Isolation: The resulting precipitate of potassium vinyltrifluoroborate is collected by filtration,

washed with a cold solvent (e.g., acetone), and dried under vacuum to yield the final product

as a white solid.

Application in Suzuki-Miyaura Cross-Coupling
Reactions
Potassium vinyltrifluoroborate is highly effective in palladium-catalyzed Suzuki-Miyaura cross-

coupling reactions to form substituted styrenes. The reaction generally proceeds with good to
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excellent yields and tolerates a wide array of functional groups.[3][4]

General Reaction Scheme
Experimental Protocol: General Procedure for Suzuki-
Miyaura Vinylation

Reaction Setup: To a sealable reaction tube, add the aryl electrophile (1.0 mmol), potassium

vinyltrifluoroborate (1.0 to 1.5 mmol), palladium catalyst (e.g., PdCl₂ or Pd(OAc)₂, 2 mol%),

phosphine ligand (e.g., PPh₃, 6 mol%), and base (e.g., Cs₂CO₃, 3.0 mmol).[3][4][7]

Solvent Addition: Add a mixture of THF and water (typically 9:1 or 24:1 v/v) to the reaction

tube.[3][7]

Reaction Conditions: Seal the tube and heat the reaction mixture at 85 °C with vigorous

stirring for the appropriate time (typically 12-48 hours), monitoring the reaction progress by

TLC or GC-MS.[4][7]

Work-up: After cooling to room temperature, dilute the reaction mixture with water and

extract with an organic solvent (e.g., CH₂Cl₂ or EtOAc).

Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure. The crude product is then purified by flash column

chromatography on silica gel to afford the desired vinylated product.[7]

Quantitative Data: Vinylation of Various Aryl and
Heteroaryl Bromides
The following table summarizes the yields of vinylated products from the Suzuki-Miyaura cross-

coupling of potassium vinyltrifluoroborate with a range of aryl and heteroaryl bromides.
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Entry
Aryl/Heteroaryl
Bromide

Product Yield (%)

1
4-

Bromoacetophenone
4-Vinylacetophenone 79

2 4-Bromobenzonitrile 4-Vinylbenzonitrile 85

3
Methyl 4-

bromobenzoate

Methyl 4-

vinylbenzoate
88

4 4-Bromonitrobenzene 4-Vinylnitrobenzene 90

5 4-Bromoanisole 4-Vinylanisole 72

6 2-Bromomesitylene 2-Vinylmesitylene 75

7 3-Bromopyridine 3-Vinylpyridine 78

8 2-Bromothiophene 2-Vinylthiophene 65

Yields are based on isolated product as reported in the literature.[3][4]

Visualizing the Catalytic Cycle
The following diagram illustrates the generally accepted mechanism for the Suzuki-Miyaura

cross-coupling reaction.
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Caption: Suzuki-Miyaura Catalytic Cycle

Conclusion
Potassium vinyltrifluoroborate is a highly practical and efficient reagent for the vinylation of aryl

and heteroaryl compounds via the Suzuki-Miyaura cross-coupling reaction. Its stability, broad

substrate scope, and the mild reaction conditions make it an invaluable tool for synthetic

chemists in the pharmaceutical and materials science industries. The provided protocols offer a

solid foundation for the application of this versatile reagent in various synthetic endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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